Sodium;3-[(E)-[5-(4-bromophenyl)-1,3-oxazol-2-yl]methylideneamino]-5-oxo-4H-imidazol-2-olate
Sodium;3-[(E)-[5-(4-bromophenyl)-1,3-oxazol-2-yl]methylideneamino]-5-oxo-4H-imidazol-2-olate
Azumolene is a muscle relaxant that inhibits the release of calcium from skeletal muscle sarcoplasmic reticulum. It inhibits a component of store-operated calcium entry (SOCE) that is coupled to the skeletal muscle ryanodine receptor, with 20 µM azumolene causing a 70% reduction in SOCE in myotubes. Azumolene has utility in countering muscle dysfunction associated with malignant hyperthermia.
Brand Name:
Vulcanchem
CAS No.:
105336-14-9
VCID:
VC0022266
InChI:
InChI=1S/C13H9BrN4O3.Na/c14-9-3-1-8(2-4-9)10-5-15-12(21-10)6-16-18-7-11(19)17-13(18)20;/h1-6H,7H2,(H,17,19,20);/q;+1/p-1/b16-6+;
SMILES:
C1C(=O)[N-]C(=O)N1N=CC2=NC=C(O2)C3=CC=C(C=C3)Br.[Na+]
Molecular Formula:
C13H8BrN4O3 • Na
Molecular Weight:
371.12 g/mol
Sodium;3-[(E)-[5-(4-bromophenyl)-1,3-oxazol-2-yl]methylideneamino]-5-oxo-4H-imidazol-2-olate
CAS No.: 105336-14-9
Reference Standards
VCID: VC0022266
Molecular Formula: C13H8BrN4O3 • Na
Molecular Weight: 371.12 g/mol
CAS No. | 105336-14-9 |
---|---|
Product Name | Sodium;3-[(E)-[5-(4-bromophenyl)-1,3-oxazol-2-yl]methylideneamino]-5-oxo-4H-imidazol-2-olate |
Molecular Formula | C13H8BrN4O3 • Na |
Molecular Weight | 371.12 g/mol |
IUPAC Name | sodium;1-[(E)-[5-(4-bromophenyl)-1,3-oxazol-2-yl]methylideneamino]imidazolidin-3-ide-2,4-dione |
Standard InChI | InChI=1S/C13H9BrN4O3.Na/c14-9-3-1-8(2-4-9)10-5-15-12(21-10)6-16-18-7-11(19)17-13(18)20;/h1-6H,7H2,(H,17,19,20);/q;+1/p-1/b16-6+; |
Standard InChIKey | PHJRJPWBPXLNAJ-FPUQOWELSA-M |
Isomeric SMILES | C1C(=O)[N-]C(=O)N1/N=C/C2=NC=C(O2)C3=CC=C(C=C3)Br.[Na+] |
SMILES | C1C(=O)[N-]C(=O)N1N=CC2=NC=C(O2)C3=CC=C(C=C3)Br.[Na+] |
Canonical SMILES | C1C(=O)[N-]C(=O)N1N=CC2=NC=C(O2)C3=CC=C(C=C3)Br.[Na+] |
Appearance | Assay:≥98%A crystalline solid |
Description | Azumolene is a muscle relaxant that inhibits the release of calcium from skeletal muscle sarcoplasmic reticulum. It inhibits a component of store-operated calcium entry (SOCE) that is coupled to the skeletal muscle ryanodine receptor, with 20 µM azumolene causing a 70% reduction in SOCE in myotubes. Azumolene has utility in countering muscle dysfunction associated with malignant hyperthermia. |
Synonyms | 1-(((5-(4-bromophenyl)-2-oxazolyl)methylene)amino)-2,4-imidazlidinedione azumolene azumolene, sodium salt, dihydrate EU 4093 EU-4093 EU4093 |
PubChem Compound | 13724090 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume